Cas no 100367-38-2 (3-Amino-5-bromophenol)

• Product Name: 3-Amino-5-bromophenol
• CAS No: 100367-38-2
• MF: C₆H₆BrNO
• MW: 188.02194070816
• CID: 833102
• PubChem ID: 18388272
• Update Time: 2025-04-19

3-Amino-5-bromophenol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-[3-[4-(ethylsulfinyl)phenyl]-5-benzofuranyl]-5-methyl-
• 3-Amino-5-bromophenol
• 3-Bromo-5-aminophenol
• AS-813/43501680
• EN300-113504
• MITPOGKUUPJAPC-UHFFFAOYSA-N
• MFCD16999374
• CS-0370461
• 3-amino-5-bromo-phenol
• DA-16508
• SCHEMBL1357351
• AKOS023431594
• Z1255437489
• 100367-38-2
• AS-36419
• Phenol, 3-amino-5-bromo-
• MB25497

• Inchi： 1S/C6H6BrNO/c7-4-1-5(8)3-6(9)2-4/h1-3,9H,8H2
• InChI Key： MITPOGKUUPJAPC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)N)O

Computed Properties

• Exact Mass: 186.96328g/mol
• Monoisotopic Mass: 186.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų